N1-Cyclobutyl-4,5-difluorobenzene-1,2-diamine
Overview
Description
N1-Cyclobutyl-4,5-difluorobenzene-1,2-diamine (N1-CDFBD) is a synthetic, organofluorine compound with a wide range of applications in scientific research. It is a versatile compound with a wide range of properties, including excellent solubility in both organic and aqueous solutions, good thermal stability, and low toxicity. In addition, N1-CDFBD is used in the synthesis of a variety of compounds and materials, and is often used as a starting material for the synthesis of other compounds.
Mechanism Of Action
N1-Cyclobutyl-4,5-difluorobenzene-1,2-diamine is an organofluorine compound that has a wide range of properties, including excellent solubility in both organic and aqueous solutions, good thermal stability, and low toxicity. It is used as a starting material in the synthesis of a variety of compounds, including pharmaceuticals, polymers, and other materials. In addition, it is used as a fluorescent probe for the detection of small molecules and as a reagent in the synthesis of organic compounds.
Biochemical And Physiological Effects
N1-Cyclobutyl-4,5-difluorobenzene-1,2-diamine is a synthetic, organofluorine compound with a wide range of applications in scientific research. It is a versatile compound with a wide range of properties, including excellent solubility in both organic and aqueous solutions, good thermal stability, and low toxicity. In addition, N1-Cyclobutyl-4,5-difluorobenzene-1,2-diamine is used in the synthesis of a variety of compounds and materials, and is often used as a starting material for the synthesis of other compounds.
Advantages And Limitations For Lab Experiments
The advantages of using N1-Cyclobutyl-4,5-difluorobenzene-1,2-diamine in laboratory experiments include its excellent solubility in both organic and aqueous solutions, its good thermal stability, and its low toxicity. In addition, it is a versatile compound that is used in the synthesis of a variety of compounds, including pharmaceuticals, polymers, and other materials. The main limitation of using N1-Cyclobutyl-4,5-difluorobenzene-1,2-diamine in laboratory experiments is its cost, as it is a relatively expensive compound.
Future Directions
The future applications of N1-Cyclobutyl-4,5-difluorobenzene-1,2-diamine include its use in the synthesis of pharmaceuticals, polymers, and other materials. In addition, it could be used as a fluorescent probe for the detection of small molecules and as a reagent in the synthesis of organic compounds. It could also be used as a catalyst in the synthesis of polymers, such as polyurethanes and polyesters. Furthermore, it could be used in the synthesis of nanomaterials, such as nanotubes and nanowires. Finally, it could be used in the synthesis of biocompatible materials, such as polymers and hydrogels, for use in medical applications.
Scientific Research Applications
N1-Cyclobutyl-4,5-difluorobenzene-1,2-diamine is widely used in scientific research, particularly in the fields of organic synthesis, materials science, and pharmaceuticals. It is used as a starting material in the synthesis of a variety of compounds, including pharmaceuticals, polymers, and other materials. In addition, it is used as a fluorescent probe for the detection of small molecules and as a reagent in the synthesis of organic compounds. N1-Cyclobutyl-4,5-difluorobenzene-1,2-diamine is also used in the synthesis of polymers, such as polyurethanes and polyesters.
properties
IUPAC Name |
2-N-cyclobutyl-4,5-difluorobenzene-1,2-diamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12F2N2/c11-7-4-9(13)10(5-8(7)12)14-6-2-1-3-6/h4-6,14H,1-3,13H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OHVVANIHKGQDLO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)NC2=CC(=C(C=C2N)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12F2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N1-Cyclobutyl-4,5-difluorobenzene-1,2-diamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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